Cas no 87679-38-7 (Benzyl (2S,3aR,7aS)-Octahydroindole-2-carboxylate Hydrochloride)
87679-38-7 structure
Product Name:Benzyl (2S,3aR,7aS)-Octahydroindole-2-carboxylate Hydrochloride
CAS No:87679-38-7
MF:C16H21NO2
MW:259.3434445858
CID:61107
PubChem ID:10467746
Update Time:2025-09-25
Benzyl (2S,3aR,7aS)-Octahydroindole-2-carboxylate Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (2S,3aR,7aS)-Benzyl octahydro-1H-indole-2-carboxylate
- Benzyl (2S,3aR,7aS)-octahydroindole-2-carboxylate hydrochloride
- Benzyl-(2s,3ar,7as)-1h-Octahydroindole-2-Carboxylate HCl
- BENZYL-2S,3AR,7AS-1H-OCTAHYDROINDOLE-2-CARBOXYLATE HYDROCHLORIDE
- 1H-Indole-2-carboxylicacid, octahydro-, phenylmethyl ester, hydrochloride, (2a,3aa,7ab)- (9CI)
- 1H-Indole-2-carboxylic acid, octahydro-, phenylmethyl ester,hydrochloride, (2a,3aa,7ab)-(?à)-
- EN300-266720
- AKOS015969057
- AC-1143
- AKOS015854021
- 87679-38-7
- (2S, 3aR,7aS)-Benzyl octahydro -1H-indole-2-carboxylate
- SCHEMBL6871388
- 144540-71-6
- ARGCRCXTJMQKNA-ILXRZTDVSA-N
- BENZYL(2S,3AS,7AS)-OCTAHYDROINDOLE-2-CARBOXYLATE HYDROCHLORIDE
- benzyl (2S,3aR,7aS)-2,3,3a,4,5,6,7,7a-octahydro-1H-indole-2-carboxylate
- (2S,3aR,7aS)-benzyl-perhydroindole-2-carboxylate
- benzyl (2S,3aR,7aS)-octahydro-1H-indole-2-carboxylate
- Benzyl (2S,3aR,7aS)-Octahydroindole-2-carboxylate Hydrochloride
-
- Inchi: 1S/C16H21NO2/c18-16(19-11-12-6-2-1-3-7-12)15-10-13-8-4-5-9-14(13)17-15/h1-3,6-7,13-15,17H,4-5,8-11H2/t13-,14+,15+/m1/s1
- InChI Key: ARGCRCXTJMQKNA-ILXRZTDVSA-N
- SMILES: O(CC1C=CC=CC=1)C([C@@H]1C[C@H]2CCCC[C@@H]2N1)=O
Computed Properties
- Exact Mass: 259.15700
- Monoisotopic Mass: 259.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Density: 1.103
- Boiling Point: 376.287°C at 760 mmHg
- Flash Point: 181.372°C
- Refractive Index: 1.54
- PSA: 38.33000
- LogP: 2.97930
Benzyl (2S,3aR,7aS)-Octahydroindole-2-carboxylate Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A199008317-1g |
(2S,3aR,7aS)-Benzyl octahydro-1H-indole-2-carboxylate |
87679-38-7 | 95% | 1g |
$400.00 | 2023-08-31 | |
| Chemenu | CM124150-1g |
benzyl (2S,3aR,7aS)-octahydro-1H-indole-2-carboxylate |
87679-38-7 | 95% | 1g |
$371 | 2021-08-05 | |
| TRC | B289408-2.5mg |
Benzyl (2S,3aR,7aS)-Octahydroindole-2-carboxylate Hydrochloride |
87679-38-7 | 2.5mg |
$ 50.00 | 2022-06-01 | ||
| TRC | B289408-5mg |
Benzyl (2S,3aR,7aS)-Octahydroindole-2-carboxylate Hydrochloride |
87679-38-7 | 5mg |
$ 70.00 | 2022-06-01 | ||
| TRC | B289408-25mg |
Benzyl (2S,3aR,7aS)-Octahydroindole-2-carboxylate Hydrochloride |
87679-38-7 | 25mg |
$ 250.00 | 2022-06-01 | ||
| Chemenu | CM124150-1g |
benzyl (2S,3aR,7aS)-octahydro-1H-indole-2-carboxylate |
87679-38-7 | 95% | 1g |
$*** | 2023-05-29 |
Benzyl (2S,3aR,7aS)-Octahydroindole-2-carboxylate Hydrochloride Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
87679-38-7 (Benzyl (2S,3aR,7aS)-Octahydroindole-2-carboxylate Hydrochloride) Related Products
- 89536-86-7(D-Leucine, N-methyl-, phenylmethyl ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent